2-(4-([(9H-Fluoren-9-ylmethoxy)carbonyl]amino)phenyl)-2-methylpropanoic A+

• IUPAC Name: 2-[4-(9H-fluoren-9-ylmethoxycarbonylamino)phenyl]-2-methylpropanoic acid
• InChI: InChI=1S/C25H23NO4/c1-25(2,23(27)28)16-11-13-17(14-12-16)26-24(29)30-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-14,22H,15H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key: HONZAHFIGISEHY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O
• Molecular Formula: C25H23NO4
• Molecular Weight: 401.5 g/mol

Description

The compound “2-(4-([(9H-Fluoren-9-ylmethoxy)carbonyl]amino)phenyl)-2-methylpropanoic A+” is a complex organic molecule. It is related to the family of fluorenylmethyloxycarbonyl (Fmoc) protected amino acids, which are commonly used in solid-phase peptide synthesis.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of “2-(4-([(9H-Fluoren-9-ylmethoxy)carbonyl]amino)phenyl)-2-methylpropanoic A+”:

Peptide Synthesis

2-(4-([(9H-Fluoren-9-ylmethoxy)carbonyl]amino)phenyl)-2-methylpropanoic A+ is widely used in peptide synthesis. The Fmoc (9H-Fluoren-9-ylmethoxycarbonyl) group is a common protecting group for amino acids in solid-phase peptide synthesis. .

Drug Development

This compound is also significant in drug development, particularly in the design and synthesis of peptide-based drugs. The Fmoc-protected amino acids are used to create peptide sequences that can act as therapeutic agents. .

Bioconjugation

In bioconjugation, 2-(4-([(9H-Fluoren-9-ylmethoxy)carbonyl]amino)phenyl)-2-methylpropanoic A+ is used to link biomolecules such as proteins, peptides, and nucleic acids. .

Synthetic Biology

In synthetic biology, 2-(4-([(9H-Fluoren-9-ylmethoxy)carbonyl]amino)phenyl)-2-methylpropanoic A+ is used to create synthetic peptides and proteins with novel functions. The Fmoc group allows for the precise and controlled synthesis of these biomolecules, enabling the design of new biological systems and pathways for various applications, including biotechnology and medicine.

Sigma-AldrichJournal of the Chemical SocietySigma-Aldrich : Sigma-Aldrich : Journal of the Chemical Society : Sigma-Aldrich : Sigma-Aldrich : Journal of the Chemical Society

Mechanism of Action

Target of Action

It is known that similar compounds are often used as coupling agents in peptide synthesis , suggesting that they may interact with amino acids or proteins.

Mode of Action

Based on its structure, it can be inferred that it may interact with its targets through the fluorenylmethyloxycarbonyl (fmoc) group, which is commonly used in peptide synthesis for temporary protection of amino groups .

Action Environment

It’s worth noting that similar compounds are stable at room temperature and have a long shelf-life , suggesting that they may be relatively resistant to environmental changes.